Cas no 6000-00-6 (Methyl 4-bromocrotonate)

• Product Name: Methyl 4-bromocrotonate
• CAS No: 6000-00-6
• MF: C₅H₇BrO₂
• MW: 179.011881113052
• MDL: MFCD00000246
• CID: 951010
• PubChem ID: 57647572
• Update Time: 2025-06-22

Methyl 4-bromocrotonate Chemical and Physical Properties

Names and Identifiers

• (E)-Methyl 4-bromobut-2-enoate
• 4-BROMOCROTONIC ACID METHYL ESTER
• methyl 4-bromocrotonate
• Methyl trans-4-bromo-2-butenoate
• (E)-4-Bromo-but-2-enoicacidmethylester
• (E)-4-Bromo-cro
• (E)-Methyl 4-bromocrotonate
• Methyl (2E)-4-bromobut-2-enoate
• Methyl (E)-4-bromo-2-butenoate
• Methyl trans-4-bromocrotonate
• trans-Methyl-4-bromocrotonate
• (E)-4-Bromo-2-butenoic acid methyl ester
• (E)-4-Bromo-crotonic acid methyl ester
• (2E)-4-Bromo-2-butenoic acid methyl ester
• (E)-4-Bromobut-2-enoic acid methyl ester
• Methyl bromocrotonate
• Methyl gamma-bromocrotonate
• methyl 4-bromobut-2-enoate
• Methyl 4-bromo-2-butenoate
• CROTONIC ACID, 4-BROMO-, METHYL ESTER
• Methyl .gamma.-bromocrotonate
• 2-Butenoic acid, 4-bromo-, methyl ester
• methyl (E)-4-bromobut-2-enoate
• RWIKCBHOVNDESJ-NSCUHMNNSA-N
• 4-Brom
• AMY14793
• F11439
• WLN: E2U1VO1
• inverted exclamation markY90% (GC),contains silver wool as stabilizer
• STK802365
• AKOS005622672
• CHEMBL3273389
• BCP09298
• (E)-4-Bromo-2-butenoic acid methylester
• AS-17533
• NSC 77073
• methyl4-bromobut-2-enoate
• Methyl 4-bromocrotonate, tech grade
• BRN 1745755
• methyl 4-bromocrotoriate
• RWIKCBHOVNDESJ-NSCUHMNNSA-
• Methyl 4-bromocrotonate, 85%, technical grade
• F0001-0253
• CS-W008761
• NSC-77073
• BP-20396
• (e)-4-bromo-but-2-enoic acid methyl ester
• M1689
• MFCD00000246
• SCHEMBL25768
• 6000-00-6
• methyl-4-bromcrotonat
• 4-Bromo-2-butenoic acid methyl ester
• Methyl trans-4-bromo-2-butenoate, technical, >=90% (GC)
• NSC77073
• EN300-658977
• InChI=1/C5H7BrO2/c1-8-5(7)3-2-4-6/h2-3H,4H2,1H3/b3-2+
• A802410
• SCHEMBL25769
• NS00023583
• EINECS 214-251-0
• O11933
• 2-Butenoic acid, 4-bromo-, methyl ester, (2E)-
• Methyl (2E)-4-bromo-2-butenoate
• DB-008633
• 1117-71-1
• BBL011112
• EN300-49992
• methyl-4-bromocrotonate
• trans-4-Bromo-2-butenoic Acid Methyl Ester
• methyl 4-bromo-crotonate
• methyl (E)-4-bromanylbut-2-enoate
• Methyl 4-bromocrotonate, tech.
• Methyl-(2E)-4-bromobut-2-enoate
• DTXSID601304209
• W-108668
• Methyl trans-4-Bromo-2-butenoate (>85%)
• Methyl 4-bromocrotonate

• MDL： MFCD00000246
• Inchi： 1S/C5H7BrO2/c1-8-5(7)3-2-4-6/h2-3H,4H2,1H3/b3-2+
• InChI Key： RWIKCBHOVNDESJ-NSCUHMNNSA-N
• SMILES： BrC/C=C/C(=O)OC
• BRN： 1745755

Computed Properties

• Exact Mass: 177.96291
• Monoisotopic Mass: 177.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 1.1

Experimental Properties

• Density: 1.498 g/mL at 20 °C(lit.)
• Melting Point: 83-85 ºC
• Boiling Point: 70 °C/0.03 mmHg(lit.)
• Flash Point: Fahrenheit: 197.6 ° f < br / > Celsius: 92 ° C < br / >
• Refractive Index: n20/D 1.501
• PSA: 26.3

Methyl 4-bromocrotonate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• FLUKA BRAND F CODES：8-9
• RTECS：GQ3120000
• Hazardous Material Identification：
• Risk Phrases：37/38-41
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Methyl 4-bromocrotonate

Methyl 4-bromocrotonate (CAS No. 6000-00-6): An Overview of Its Synthesis, Applications, and Recent Research

Methyl 4-bromocrotonate (CAS No. 6000-00-6) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is a brominated derivative of crotonic acid, characterized by its unique chemical structure and reactivity. The molecule consists of a methoxy group attached to a double-bonded carbon atom, followed by a bromine-substituted carbon atom. This arrangement endows Methyl 4-bromocrotonate with a range of useful properties that make it an important intermediate in various chemical processes.

The synthesis of Methyl 4-bromocrotonate can be achieved through several well-established methods. One common approach involves the bromination of methyl crotonate using bromine or N-bromosuccinimide (NBS) in an appropriate solvent such as dichloromethane or acetonitrile. The reaction typically proceeds via an electrophilic addition mechanism, where the bromine atom adds to the double bond, followed by the formation of the brominated product. Another method involves the direct esterification of 4-bromocrotonic acid with methanol in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid.

In recent years, Methyl 4-bromocrotonate has found applications in a variety of research areas. One notable application is in the synthesis of complex organic molecules and natural products. The bromine substituent in Methyl 4-bromocrotonate serves as a versatile leaving group, enabling a wide range of substitution reactions, including nucleophilic substitution and cross-coupling reactions. These reactions are crucial for the construction of carbon-carbon bonds and the introduction of functional groups into target molecules.

For instance, Methyl 4-bromocrotonate has been used as a key intermediate in the synthesis of bioactive compounds and pharmaceuticals. A recent study published in the Journal of Organic Chemistry reported the use of Methyl 4-bromocrotonate in the preparation of a series of novel antiviral agents. The researchers utilized palladium-catalyzed cross-coupling reactions to introduce various aryl and heteroaryl groups onto the brominated carbon atom, resulting in compounds with potent antiviral activity against several viral strains.

Beyond its use in organic synthesis, Methyl 4-bromocrotonate has also shown promise in materials science. The compound can be polymerized to form poly(4-bromocrotonate) derivatives, which exhibit unique optical and electronic properties. These polymers have potential applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. A study published in Advanced Materials demonstrated that poly(4-bromocrotonate) derivatives exhibited high photoluminescence quantum yields and excellent thermal stability, making them attractive candidates for next-generation optoelectronic materials.

The reactivity and versatility of Methyl 4-bromocrotonate have also been explored in the context of catalysis. Researchers have used this compound as a ligand precursor for the preparation of transition metal complexes with well-defined structures and catalytic activities. For example, a study published in Chemical Communications reported the synthesis of palladium complexes using Methyl 4-bromocrotonate as a ligand precursor. These complexes were found to be highly active catalysts for Suzuki-Miyaura cross-coupling reactions, demonstrating their potential for use in industrial-scale processes.

In conclusion, Methyl 4-bromocrotonate (CAS No. 6000-00-6) is a valuable compound with diverse applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and reactivity make it an essential intermediate for the preparation of complex molecules and functional materials. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in various scientific fields.